(5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 2-(4-fluorophenoxy)acetate

• IUPAC Name: [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl 2-(4-fluorophenoxy)acetate
• InChI: InChI=1S/C18H12F3NO4/c19-11-1-4-14(5-2-11)24-10-18(23)25-9-13-8-17(26-22-13)15-6-3-12(20)7-16(15)21/h1-8H,9-10H2
• InChI Key: ATFKGXIHCYDHLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)OCC2=NOC(=C2)C3=C(C=C(C=C3)F)F)F
• Molecular Formula: C18H12F3NO4
• Molecular Weight: 363.3 g/mol

Description

(5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 2-(4-fluorophenoxy)acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 2-(4-fluorophenoxy)acetate is not fully understood. However, studies have shown that this compound may act through various pathways such as inhibition of enzymes, modulation of signaling pathways, and interaction with cellular components.
Biochemical and Physiological Effects:
Studies have shown that (5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 2-(4-fluorophenoxy)acetate may have various biochemical and physiological effects. In vitro studies have shown that this compound may induce apoptosis, inhibit cell proliferation, and modulate immune responses. In vivo studies have shown that this compound may have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using (5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 2-(4-fluorophenoxy)acetate in lab experiments is its potential as a versatile building block for the synthesis of new compounds. However, one of the limitations of using this compound is its potential toxicity, which may pose a risk to researchers.

Future Directions

There are several future directions for the study of (5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 2-(4-fluorophenoxy)acetate. One direction is the investigation of its potential as a drug candidate for the treatment of various diseases. Another direction is the study of its potential as a building block for the synthesis of new materials. Additionally, further studies are needed to fully understand the mechanism of action and potential toxicity of this compound.

Synthesis Methods

The synthesis of (5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 2-(4-fluorophenoxy)acetate involves the reaction of 2-(4-fluorophenoxy)acetic acid with 3-(chloromethyl)-5-(2,4-difluorophenyl)isoxazole in the presence of a base. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

(5-(2,4-Difluorophenyl)isoxazol-3-yl)methyl 2-(4-fluorophenoxy)acetate has been studied for its potential applications in various fields such as medicinal chemistry, agrochemistry, and material science. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation. In agrochemistry, this compound has been studied for its potential as a herbicide and fungicide. In material science, this compound has been investigated for its potential as a building block for the synthesis of new materials.